Lipophilicity Differential vs. Des-Amino Analog
The target compound exhibits an XLogP3-AA of −0.2 (PubChem computed), reflecting high hydrophilicity conferred by the zwitterionic β-amino acid structure [1]. In contrast, the closest des-amino structural analog—3,5-bis(trifluoromethyl)hydrocinnamic acid (CAS 181772-16-7)—has a measured/calculated LogP of 3.74 (Molbase) [2]. This represents a >3.9 log unit difference, corresponding to an approximately 8,000-fold difference in octanol-water partition coefficient. Additionally, the predicted pKa of the carboxylic acid group differs: ~3.48 ± 0.10 for the β-amino compound vs. 4.45 ± 0.10 for the des-amino analog , indicating the electron-withdrawing β-ammonium group increases acidity by approximately one pKa unit. These differences dictate fundamentally distinct solubility, permeability, and formulation behavior that cannot be compensated for by simple concentration adjustment.
| Evidence Dimension | Octanol-water partition coefficient (LogP) and acid dissociation constant (pKa) |
|---|---|
| Target Compound Data | XLogP3-AA = −0.2; pKa (COOH, predicted) ≈ 3.48 ± 0.10 |
| Comparator Or Baseline | 3,5-Bis(trifluoromethyl)hydrocinnamic acid (CAS 181772-16-7): LogP = 3.74; pKa (COOH, predicted) = 4.45 ± 0.10 |
| Quantified Difference | ΔLogP > 3.9 units (~8,000-fold partition difference); ΔpKa ≈ 1.0 unit |
| Conditions | PubChem XLogP3-AA computational model (2019.06.18 release); Molbase LogP from experimental/computed consensus; pKa predictions from ChemicalBook using ACD/Labs Percepta |
Why This Matters
The >3.9 log unit lipophilicity gap directly impacts aqueous solubility, passive membrane permeability, plasma protein binding, and formulation strategy—making the two compounds functionally non-interchangeable in any biological assay or synthetic protocol.
- [1] PubChem CID 42614405, Computed Properties: XLogP3-AA = −0.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/682802-95-5 (accessed 2026-05-04). View Source
- [2] Molbase Entry: 3-[3,5-bis(trifluoromethyl)phenyl]propanoic acid (CAS 181772-16-7), LogP = 3.7414. https://qiye.molbase.cn (accessed 2026-05-04). View Source
